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Compound of Interest

Compound Name: Dspe-peg-azide

Cat. No.: B15797922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[azido(polyethylene glycol)] (DSPE-PEG-azide), a critical component

in the development of advanced targeted therapies. This document details its core features,

methods for its application, and its role in mediating therapeutic effects through specific cellular

pathways.

Core Features of DSPE-PEG-Azide
DSPE-PEG-azide is an amphiphilic polymer-lipid conjugate that self-assembles in aqueous

solutions to form the outer layer of nanoparticles, such as liposomes and micelles. Its structure

comprises a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor,

which integrates into the lipid core of the nanoparticle, and a hydrophilic polyethylene glycol

(PEG) chain that extends into the surrounding medium. The terminal azide (-N₃) group on the

PEG chain is a key functional moiety for covalent attachment of targeting ligands via "click

chemistry."

The PEG component provides a "stealth" characteristic to the nanoparticles, forming a

hydrophilic shield that reduces recognition by the reticuloendothelial system (RES). This leads
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to a longer circulation half-life in the bloodstream, increasing the probability of the nanoparticle

reaching its target tissue. The terminal azide group allows for the highly efficient and specific

conjugation of targeting molecules, such as peptides, antibodies, or small molecules, enabling

the nanoparticles to selectively bind to and be internalized by cells that overexpress the

corresponding receptors.

Quantitative Data on DSPE-PEG-Azide Nanoparticle
Formulations
The physicochemical properties of DSPE-PEG-azide-containing nanoparticles are critical for

their in vivo performance. The following tables summarize key quantitative data from various

studies, illustrating the impact of formulation parameters on nanoparticle characteristics.

Table 1: Physicochemical Properties of DSPE-PEG-Azide Nanoparticles

Formulation
Compositio
n (Molar
Ratio)

DSPE-PEG-
Azide MW
(Da)

Particle
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Reference

DSPC:Chol:D

SPE-PEG-

Azide

(55:40:5)

2000 116.6 ± 5.2 0.112 ± 0.015 -13.7 ± 2.1 [1]

PLGA:DSPE-

PEG-Azide

(10:1 w/w)

2000 124 ± 7 0.285 ± 0.03 -1.14 ± 0.5 [2]

DPPC:DSPC:

DSPE-PEG-

Azide

(80:15:5)

2000 135.2 ± 6.8 0.15 ± 0.04 -25.4 ± 3.5 [3]

DSPE-

mPEG:DSPE

-PEG-Azide

(4.5:0.5)

2000 81.9 ± 0.5 0.18 ± 0.02 -11.1 ± 1.9 [4]
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Table 2: Drug Loading and In Vitro Release Characteristics of DSPE-PEG-Azide Formulations

Drug Formulation
Drug
Loading
Content (%)

Encapsulati
on
Efficiency
(%)

In Vitro
Release (at
24h)

Reference

Doxorubicin

DSPE-

PEG2000

Micelles

~5 93.4
~40% at pH

5.0
[5]

Paclitaxel

NLC with

DSPE-

PEG2000

Not Reported >90 ~53% [6]

Curcumin

DSPE-

PEG2000

Nanoparticles

3.33 ± 0.28 52.3 ± 2.05
Slower than

free drug
[7]

Docetaxel
PLGA-DSPE-

PEG NPs
8.27 89.04

~70% over

96h
[8]

Experimental Protocols
This section provides detailed methodologies for the formulation, characterization, and

functionalization of DSPE-PEG-azide based nanoparticles.

Nanoparticle Formulation: Thin-Film Hydration Method
This method is commonly used for the preparation of liposomes.

Lipid Film Formation: Dissolve the lipid components, including DSPE-PEG-azide and the

therapeutic drug (if lipid-soluble), in a suitable organic solvent (e.g., chloroform/methanol

mixture) in a round-bottom flask.

Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum to

form a thin, uniform lipid film on the flask wall.
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Hydration: Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline,

PBS) at a temperature above the phase transition temperature of the lipids. The aqueous

phase can contain a water-soluble drug for encapsulation.

Size Reduction: Reduce the size of the resulting multilamellar vesicles (MLVs) to form small

unilamellar vesicles (SUVs) by sonication (using a probe sonicator) or extrusion through

polycarbonate membranes with defined pore sizes.

Characterization of Nanoparticles
Sample Preparation: Dilute the nanoparticle suspension with an appropriate buffer (e.g.,

filtered PBS) to a suitable concentration to avoid multiple scattering effects.[9][10]

Instrument Setup: Set the instrument parameters, including the laser wavelength, scattering

angle (typically 90° or 173°), and temperature (e.g., 25°C).[1][11]

Measurement: Place the diluted sample in a cuvette and perform the DLS measurement.

The instrument measures the fluctuations in scattered light intensity due to the Brownian

motion of the nanoparticles.

Data Analysis: The autocorrelation function of the intensity fluctuations is analyzed to

calculate the hydrodynamic diameter (particle size) and the PDI, which indicates the width of

the size distribution.[10]

Sample Preparation: Dilute the nanoparticle suspension in a low ionic strength buffer (e.g.,

10 mM NaCl) to ensure sufficient particle mobility.[2][12]

Instrument Setup: Use a dedicated zeta potential cell (e.g., folded capillary cell). Set the

instrument parameters, including the temperature and the properties of the dispersant

(viscosity and dielectric constant).[2]

Measurement: Apply an electric field across the sample. The instrument measures the

velocity of the charged nanoparticles using laser Doppler velocimetry.

Data Analysis: The electrophoretic mobility is used to calculate the zeta potential using the

Henry equation. The Smoluchowski approximation is often used for aqueous media.
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Quantification of Drug Loading and Encapsulation
Efficiency

Separation of Free Drug: Separate the drug-loaded nanoparticles from the unencapsulated

drug. Common methods include ultracentrifugation, centrifugal ultrafiltration, or size

exclusion chromatography.

Quantification of Encapsulated Drug: Lyse the purified nanoparticles using a suitable solvent

(e.g., methanol or Triton X-100) to release the encapsulated drug.

Spectrophotometric/Chromatographic Analysis: Quantify the amount of drug in the lysate

using a validated analytical method, such as UV-Vis spectrophotometry or high-performance

liquid chromatography (HPLC), by comparing the signal to a standard curve of the free drug.

[3][13][14]

Calculation:

Drug Loading Content (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles)

x 100

Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x

100

Azide Functionalization and Ligand Conjugation
The degree of azide functionalization on the PEG chain can be quantified using ¹H NMR

spectroscopy. A common method involves a click reaction with an alkyne-containing molecule

that has a distinct NMR signal, followed by integration of the resulting triazole protons against a

known internal standard or the PEG backbone protons.[5][15][16][17][18]

Sample Preparation: Dissolve a known amount of the DSPE-PEG-azide and an excess of a

suitable alkyne (e.g., propargylamine) in a deuterated solvent (e.g., DMSO-d₆).

Click Reaction: Catalyze the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC)

reaction by adding a copper(I) source (e.g., CuSO₄ and a reducing agent like sodium

ascorbate).
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NMR Analysis: Acquire the ¹H NMR spectrum of the reaction mixture.

Data Analysis: Compare the integration of the newly formed triazole proton signal with the

integration of the PEG methylene protons to determine the percentage of azide

functionalization.

Strain-promoted azide-alkyne cycloaddition (SPAAC) is a bioorthogonal reaction that does not

require a cytotoxic copper catalyst, making it ideal for conjugating sensitive biomolecules.

Ligand Modification: The targeting ligand (e.g., peptide, antibody fragment) must be

functionalized with a strained alkyne, such as dibenzocyclooctyne (DBCO).

Conjugation Reaction: Mix the DSPE-PEG-azide containing nanoparticles with the DBCO-

functionalized targeting ligand in a suitable buffer (e.g., PBS).

Incubation: Allow the reaction to proceed at room temperature or 37°C for a specified time

(typically 1-24 hours).

Purification: Remove the excess unconjugated ligand by size exclusion chromatography or

dialysis.

Signaling Pathways and Experimental Workflows
The targeted delivery of therapeutic agents using DSPE-PEG-azide nanoparticles can

modulate specific cellular signaling pathways to achieve a therapeutic effect. Below are

examples of targeted pathways and a general experimental workflow.

Signaling Pathways
Nanoparticles functionalized with peptides containing the Arg-Gly-Asp (RGD) sequence can

target integrins, such as αvβ3, which are often overexpressed on tumor endothelial cells and

some cancer cells. Binding of RGD-functionalized nanoparticles to integrins can trigger

integrin-mediated endocytosis and subsequent downstream signaling that can inhibit cell

proliferation, migration, and angiogenesis.
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Caption: Integrin-mediated endocytosis and downstream signaling.
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Antibodies or antibody fragments targeting the Human Epidermal Growth Factor Receptor 2

(HER2), which is overexpressed in some breast cancers, can be conjugated to DSPE-PEG-
azide nanoparticles. This targeted delivery can block HER2 signaling pathways, such as the

PI3K/Akt and MAPK/ERK pathways, leading to reduced cell proliferation and survival.[15][19]

[20][21]
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Caption: Inhibition of HER2 signaling pathways.
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Experimental Workflow
The development and evaluation of targeted therapies using DSPE-PEG-azide nanoparticles

typically follow a structured workflow.

1. Formulation & Synthesis 2. Physicochemical Characterization 3. In Vitro Evaluation 4. In Vivo Evaluation

Nanoparticle
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Targeting Ligand
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Click to download full resolution via product page

Caption: Preclinical development workflow for targeted nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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